(Trimethylsilyl)ethoxymethyltriphenylphosphoniumchloride

• Molecular Formula: C24H30ClOPSi
• Molecular Weight: 429.0 g/mol
• IUPAC Name: [ethoxy(trimethylsilyl)methyl]-triphenylphosphanium;chloride
• InChI: InChI=1S/C24H30OPSi.ClH/c1-5-25-24(27(2,3)4)26(21-15-9-6-10-16-21,22-17-11-7-12-18-22)23-19-13-8-14-20-23;/h6-20,24H,5H2,1-4H3;1H/q+1;/p-1
• InChI Key: JNMPMTOJPXRHFL-UHFFFAOYSA-M
• Canonical SMILES: CCOC([Si](C)(C)C)[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Description

(Trimethylsilyl)ethoxymethyltriphenylphosphoniumchloride is a chemical compound with the molecular formula C24H30ClOPSi and a molecular weight of 429.01 g/mol . It is commonly used in organic synthesis, particularly in the preparation of enol ethers from aldehydes and ketones . The compound is characterized by its white crystalline powder form and a melting point of 165°C .

Preparation Methods

The synthesis of (Trimethylsilyl)ethoxymethyltriphenylphosphoniumchloride involves the reaction of triphenylphosphine with 2-(trimethylsilyl)ethoxymethyl chloride in benzene at gentle reflux for 18 hours . Upon cooling, the resulting phosphonium salt can be recovered by filtration and purified by triturating with diethyl ether, yielding a 94% product . Industrial production methods typically follow similar synthetic routes but may involve larger scale reactions and more efficient purification techniques.

Chemical Reactions Analysis

(Trimethylsilyl)ethoxymethyltriphenylphosphoniumchloride undergoes various chemical reactions, including:

Deprotonation: This reaction permits the construction of enol ethers from aldehydes and ketones.

Substitution: The compound can participate in substitution reactions, particularly with nucleophiles.

Oxidation and Reduction: While specific oxidation and reduction reactions are less common, the compound’s functional groups allow for potential reactivity under appropriate conditions.

Common reagents used in these reactions include bases for deprotonation and various nucleophiles